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Compound of Interest

Compound Name: Trimethylolpropane ethoxylate

Cat. No.: B3050939 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

Trimethylolpropane ethoxylate (CAS number 50586-59-9) is a trifunctional polyether polyol, a

class of compounds with broad applications in the chemical industry. This technical guide

provides a comprehensive overview of its chemical and physical properties, synthesis,

applications, and known suppliers. While primarily utilized in polymer chemistry, this guide also

addresses its relevance, or lack thereof, in the context of direct pharmacological activity and

drug development, a key consideration for the intended audience.

Core Chemical and Physical Properties
Trimethylolpropane ethoxylate is a viscous liquid whose properties can vary depending on

the degree of ethoxylation. The general structure consists of a central trimethylolpropane core

with three arms of polyethylene glycol (PEG) chains. The length of these PEG chains dictates

the molecular weight and influences properties such as viscosity and solubility.
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Property Value

CAS Number 50586-59-9

Synonyms

3-arm PEG, 3-arm PEO, Poly(ethylene oxide),

3-arm, hydroxy terminated, Polyethylene glycol

trimethylolpropane ether

Molecular Formula (C₂H₄O)n(C₂H₄O)n(C₂H₄O)nC₆H₁₄O₃[1][2]

Appearance Colorless to pale yellow viscous liquid[3][4][5]

Density Approximately 1.1 - 1.14 g/mL at 25 °C[3][6]

Refractive Index n20/D ~1.472 - 1.478[3][6]

Flash Point >230 °F (>110 °C)[6]

Water Solubility Soluble[5][6]

Boiling Point Not applicable (polymer)

Melting Point Not applicable (liquid at room temperature)

Synthesis of Trimethylolpropane Ethoxylate
The industrial production of trimethylolpropane ethoxylate is achieved through the

ethoxylation of trimethylolpropane.[4] This process involves the ring-opening polymerization of

ethylene oxide initiated by the hydroxyl groups of trimethylolpropane, typically under basic

catalysis. The degree of ethoxylation, and thus the final properties of the product, can be

controlled by the stoichiometry of the reactants.
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Reactants

Process Product
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Ethoxylation
(Base Catalyst)

Ethylene Oxide

Trimethylolpropane Ethoxylate
(CAS 50586-59-9)

Industrial Applications
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to CAS 50586-59-9:
Trimethylolpropane Ethoxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3050939#cas-number-50586-59-9-properties-and-
suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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